![molecular formula C20H19N3OS2 B2569481 4-(((5-(3,4-Dimethylphenyl)thieno[2,3-d]pyrimidin-4-yl)thio)methyl)-3,5-dimethylisoxazole CAS No. 670270-07-2](/img/structure/B2569481.png)
4-(((5-(3,4-Dimethylphenyl)thieno[2,3-d]pyrimidin-4-yl)thio)methyl)-3,5-dimethylisoxazole
Description
The compound “4-(((5-(3,4-Dimethylphenyl)thieno[2,3-d]pyrimidin-4-yl)thio)methyl)-3,5-dimethylisoxazole” is a complex organic molecule. It contains a thieno[2,3-d]pyrimidin-4-yl group, which is a type of heterocyclic compound . Heterocyclic compounds are widely used in medicinal chemistry due to their diverse biological activities .
Scientific Research Applications
Anti-Inflammatory Activity: Thiophenes exhibit anti-inflammatory effects, making them relevant for conditions involving inflammation, such as arthritis and autoimmune diseases .
Anti-Cancer Properties: Certain thiophene-based compounds demonstrate anti-cancer activity. Our compound may be investigated further for its potential in cancer therapy .
Anti-Anxiety and Anti-Psychotic Effects: Thiophenes have been studied for their anxiolytic and anti-psychotic properties. They could contribute to the development of novel drugs in these areas .
Kinase Inhibition: Thiophenes can inhibit kinases, which are crucial enzymes involved in cell signaling pathways. This property makes them interesting candidates for drug development .
Estrogen Receptor Modulation: Some thiophenes interact with estrogen receptors, suggesting applications in hormone-related disorders .
Anti-Fungal and Anti-Microbial Activity: Thiophenes have demonstrated effectiveness against fungal and microbial infections. Our compound may exhibit similar properties .
Material Science
Beyond medicinal applications, thiophenes find use in material science:
Combinatorial Library Synthesis: Thiophene derivatives serve as anchors for creating combinatorial libraries. Medicinal chemists use them to explore diverse chemical space and discover new lead compounds .
Metal Complexing Agents: Thiophenes can form stable complexes with metal ions, which has implications in materials science and catalysis .
Neurodegenerative Disorders
While not directly related to our compound, it’s worth noting that phosphodiesterase10A (PDE10A) inhibitors—potentially including thiophene-based molecules—have been investigated as therapeutic targets for neurodegenerative disorders .
Shah, R., & Verma, P. K. (2018). Therapeutic importance of synthetic thiophene. BMC Chemistry, 12(1), 137. Link Structure-based discovery and bio-evaluation of a cyclopenta[4,5]thieno[3,2-d]pyrimidine derivative as a potent PDE10A inhibitor. (2022). RSC Advances, 12(4), 22-23. Link
properties
IUPAC Name |
4-[[5-(3,4-dimethylphenyl)thieno[2,3-d]pyrimidin-4-yl]sulfanylmethyl]-3,5-dimethyl-1,2-oxazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N3OS2/c1-11-5-6-15(7-12(11)2)17-9-26-20-18(17)19(21-10-22-20)25-8-16-13(3)23-24-14(16)4/h5-7,9-10H,8H2,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MPZZTGAXTRNOAA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C2=CSC3=C2C(=NC=N3)SCC4=C(ON=C4C)C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N3OS2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(((5-(3,4-Dimethylphenyl)thieno[2,3-d]pyrimidin-4-yl)thio)methyl)-3,5-dimethylisoxazole | |
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